Cas no 2097989-64-3 (3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride)

3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride is a fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a difluorophenylmethyl group attached to the pyrrolidine core, enhancing its lipophilicity and metabolic stability. The hydrochloride salt form improves solubility and handling properties, making it suitable for synthetic and biological studies. Its structural motif is valuable for exploring structure-activity relationships in drug discovery, particularly in CNS-targeted or enzyme inhibition studies. The difluorophenyl substitution may influence binding affinity and selectivity in receptor interactions. This compound serves as a versatile intermediate for further functionalization or as a scaffold in medicinal chemistry.
3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride structure
2097989-64-3 structure
Product Name:3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride
CAS No:2097989-64-3
MF:C11H14ClF2N
MW:233.68536901474
CID:5726948
PubChem ID:126844724
Update Time:2025-10-29

3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-Difluorobenzyl)pyrrolidine hydrochloride
    • 2097989-64-3
    • starbld0046832
    • F2167-7364
    • 3-[(2,5-difluorophenyl)methyl]pyrrolidine;hydrochloride
    • AKOS040817616
    • 3-[(2,5-difluorophenyl)methyl]pyrrolidine hydrochloride
    • 3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride
    • Inchi: 1S/C11H13F2N.ClH/c12-10-1-2-11(13)9(6-10)5-8-3-4-14-7-8;/h1-2,6,8,14H,3-5,7H2;1H
    • InChI Key: XUOCTGCQWVDSSQ-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1CC1CNCC1)F

Computed Properties

  • Exact Mass: 233.0782835g/mol
  • Monoisotopic Mass: 233.0782835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Color/Form: No data avaiable

3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride Security Information

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Additional information on 3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride

Comprehensive Guide to 3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride (CAS No. 2097989-64-3)

3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride (CAS No. 2097989-64-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a pyrrolidine core substituted with a 2,5-difluorophenylmethyl group, is widely utilized in drug discovery and development. Its unique structural properties make it a valuable intermediate for synthesizing bioactive molecules, particularly in the fields of neuroscience and oncology.

The growing interest in fluorinated compounds like 3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers frequently search for "fluorinated pyrrolidine derivatives" or "CAS 2097989-64-3 applications" to explore its potential in medicinal chemistry. The compound’s hydrochloride salt form further improves its solubility, making it suitable for various experimental and industrial applications.

One of the key advantages of 3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride is its versatility. It serves as a building block for designing small-molecule inhibitors and receptor modulators, addressing current research trends such as targeted therapies and personalized medicine. With the rise of AI-driven drug discovery, queries like "best fluorinated intermediates for drug synthesis" highlight the demand for high-quality compounds like this.

In addition to pharmaceutical applications, 3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride is also studied in material science for its potential in creating advanced polymers and coatings. The difluorophenyl moiety contributes to thermal stability and chemical resistance, making it relevant for industries seeking sustainable and high-performance materials. Searches for "fluorinated compounds in material science" reflect this expanding interest.

Quality and purity are paramount when working with 3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride. Reputable suppliers ensure compliance with international standards, catering to laboratories and manufacturers requiring precise specifications. Common inquiries such as "where to buy CAS 2097989-64-3" or "pyrrolidine derivatives suppliers" emphasize the need for reliable sourcing in research and production.

As the scientific community continues to explore novel applications for fluorinated heterocycles, compounds like 3-[(2,5-Difluorophenyl)methyl]pyrrolidine hydrochloride remain at the forefront of innovation. Its role in addressing challenges in drug development and material engineering ensures its relevance in cutting-edge research. For those seeking detailed technical data or synthesis protocols, resources on "pyrrolidine-based compound properties" provide valuable insights.

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